Cas no 1805005-98-4 (2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine)
2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine
-
- Inchi: 1S/C8H8BrF2NO/c1-13-7-2-5(3-9)12-4-6(7)8(10)11/h2,4,8H,3H2,1H3
- InChI Key: DCSZGWKKIZKZPL-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(C(F)F)=CN=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- XLogP3: 2
- Topological Polar Surface Area: 22.1
2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075096-250mg |
2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine |
1805005-98-4 | 97% | 250mg |
$504.00 | 2022-04-01 | |
| Alichem | A029075096-500mg |
2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine |
1805005-98-4 | 97% | 500mg |
$823.15 | 2022-04-01 | |
| Alichem | A029075096-1g |
2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine |
1805005-98-4 | 97% | 1g |
$1,579.40 | 2022-04-01 |
2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine
Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1805005-98-4)
2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine, identified by the CAS number 1805005-98-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a bromomethyl group at the 2-position, a difluoromethyl group at the 5-position, and a methoxy group at the 4-position. These structural elements endow it with unique reactivity and potential applications in synthetic chemistry and drug development.
The bromomethyl substituent on the pyridine ring makes 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine a versatile intermediate for nucleophilic substitution reactions. This property is particularly valuable in constructing more complex molecular frameworks, including biologically active scaffolds. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of potential drug candidates, while the methoxy group can serve as a protective or reactive moiety depending on the synthetic strategy.
In recent years, there has been growing interest in pyridine derivatives due to their prevalence in medicinal chemistry. Studies have demonstrated that substituents at specific positions on the pyridine ring can modulate pharmacokinetic properties, such as solubility, bioavailability, and binding affinity. The combination of a bromomethyl group, a difluoromethyl group, and a methoxy group in 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine positions it as a promising building block for developing novel therapeutic agents.
One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. Pyridine-based kinase inhibitors have shown considerable promise in clinical trials, and compounds like 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine can serve as key intermediates in their design. The bromomethyl group allows for facile introduction of diverse pharmacophores, while the electron-withdrawing effects of the difluoromethyl group can optimize binding interactions with target proteins.
Furthermore, the methoxy group can be used to introduce further functionalization or to influence electronic properties. For instance, methoxylation can enhance solubility or alter metabolic clearance rates. Recent advances in computational chemistry have enabled more precise predictions of how these structural features will impact biological activity. By leveraging machine learning models trained on large datasets of drug-like molecules, researchers can rapidly screen derivatives of 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine to identify lead compounds with optimized properties.
The difluoromethyl group is particularly noteworthy due to its ability to improve pharmacokinetic profiles. Studies have shown that replacing hydrogen atoms with fluorine atoms can significantly enhance metabolic stability by resisting oxidative degradation. Additionally, fluorinated compounds often exhibit improved binding affinities due to changes in electronic distribution and hydrophobicity. In the context of 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine, this substituent may contribute to increased bioavailability and prolonged half-life of any resulting drug candidates.
Recent research has also explored the use of this compound in developing antiviral agents. The pyridine scaffold is well-represented in antiviral drugs due to its ability to interact with viral proteases and polymerases. By modifying the substituents on the pyridine ring, researchers can fine-tune interactions with specific viral targets. For example, studies have shown that certain pyridine derivatives can inhibit replication by interfering with viral protein-protein interactions or by blocking essential enzymatic steps.
The bromomethyl group provides an entry point for further derivatization into more complex structures through reactions such as alkylation or cross-coupling reactions like Suzuki-Miyaura coupling. These transformations are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks. Such modifications can enhance binding affinity or alter pharmacokinetic properties, making 2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine a valuable starting point for drug discovery efforts.
In conclusion,2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1805005-98-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing kinase inhibitors, antiviral agents, and other therapeutic compounds. The combination of a bromomethyl group, a difluoromethyl group, and a methoxy group offers numerous opportunities for further functionalization and optimization through both traditional synthetic methods and modern computational approaches.
1805005-98-4 (2-(Bromomethyl)-5-(difluoromethyl)-4-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)